6-chloro-N-[(2-fluorophenyl)methyl]-3-(morpholine-4-carbonyl)quinolin-4-amine

• IUPAC Name: [6-chloro-4-[(2-fluorophenyl)methylamino]quinolin-3-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C21H19ClFN3O2/c22-15-5-6-19-16(11-15)20(25-12-14-3-1-2-4-18(14)23)17(13-24-19)21(27)26-7-9-28-10-8-26/h1-6,11,13H,7-10,12H2,(H,24,25)
• InChI Key: LATGGOKASCDYHW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CN=C3C=CC(=CC3=C2NCC4=CC=CC=C4F)Cl
• Molecular Formula: C21H19ClFN3O2
• Molecular Weight: 399.8 g/mol

Description

6-Chloro-N-[(2-fluorophenyl)methyl]-3-(morpholine-4-carbonyl)quinolin-4-amine, also known as 6-CNFMQ, is a chemical compound that has been studied for its various scientific applications. It is a quinolin-4-amine derivative with a chloro group at the 6-position and a fluorophenylmethyl group at the 2-position. 6-CNFMQ is an important building block in chemical synthesis and has been used in the synthesis of several chemical compounds. It has also been studied for its potential applications in biomedical research.

Scientific Research Applications

6-chloro-N-[(2-fluorophenyl)methyl]-3-(morpholine-4-carbonyl)quinolin-4-amine has been studied for its potential applications in scientific research. It has been used in the synthesis of several chemical compounds, including a novel anti-inflammatory drug. It has also been studied for its potential applications in the synthesis of fluorescent probes for imaging and monitoring of biological processes. In addition, 6-chloro-N-[(2-fluorophenyl)methyl]-3-(morpholine-4-carbonyl)quinolin-4-amine has been used in the synthesis of a novel antifungal agent and as a building block for the synthesis of other quinolin-4-amines.

Mechanism of Action

Target of Action

It’s worth noting that many bioactive aromatic compounds containing the indole nucleus, which is structurally similar to the quinoline nucleus in the given compound, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, making them potential targets for the development of new therapeutic derivatives .

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information. Similar compounds have been shown to interact with their targets, leading to changes in cellular processes . These interactions often involve binding to the target receptor, which can modulate its activity and trigger a cascade of biochemical reactions .

Biochemical Pathways

These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . Each of these activities involves different biochemical pathways, suggesting that this compound may also affect multiple pathways.

Result of Action

Similar compounds have been shown to exert various biological effects, suggesting that this compound may also have diverse effects at the molecular and cellular levels .

Advantages and Limitations for Lab Experiments

The main advantage of 6-chloro-N-[(2-fluorophenyl)methyl]-3-(morpholine-4-carbonyl)quinolin-4-amine for laboratory experiments is its availability and low cost. It is easily synthesized and can be purchased from chemical suppliers. However, it is important to note that 6-chloro-N-[(2-fluorophenyl)methyl]-3-(morpholine-4-carbonyl)quinolin-4-amine is a highly reactive compound and should be handled with care. Furthermore, it is important to note that the biochemical and physiological effects of 6-chloro-N-[(2-fluorophenyl)methyl]-3-(morpholine-4-carbonyl)quinolin-4-amine have not yet been fully studied, so caution should be taken when using it in experiments.

Future Directions

The potential applications of 6-chloro-N-[(2-fluorophenyl)methyl]-3-(morpholine-4-carbonyl)quinolin-4-amine are still being explored. Some potential future directions include the study of its potential applications in drug discovery, the development of fluorescent probes for imaging and monitoring of biological processes, and the study of its potential mechanisms of action. In addition, further research is needed to better understand the biochemical and physiological effects of 6-chloro-N-[(2-fluorophenyl)methyl]-3-(morpholine-4-carbonyl)quinolin-4-amine and to identify potential therapeutic uses. Finally, further research is needed to explore the potential of 6-chloro-N-[(2-fluorophenyl)methyl]-3-(morpholine-4-carbonyl)quinolin-4-amine as a building block for the synthesis of other quinolin-4-amines.

Synthesis Methods

6-chloro-N-[(2-fluorophenyl)methyl]-3-(morpholine-4-carbonyl)quinolin-4-amine can be synthesized from 2-fluorophenylmagnesium bromide and 6-chloroquinoline-4-carbonyl chloride in a three-step process. In the first step, 2-fluorophenylmagnesium bromide is reacted with 6-chloroquinoline-4-carbonyl chloride to form 6-chloro-N-[(2-fluorophenyl)methyl]-3-(morpholine-4-carbonyl)quinolin-4-amine. In the second step, the reaction mixture is treated with hydrochloric acid to yield the desired product. In the third and final step, the product is purified by column chromatography.